Cas no 13652-13-6 (Benzenemethanol, a-(trifluoromethyl)-,1-(4-methylbenzenesulfonate))

• Product Name: Benzenemethanol, a-(trifluoromethyl)-,1-(4-methylbenzenesulfonate)
• CAS No: 13652-13-6
• MF: C₁₅H₁₃F₃O₃S
• MW: 330.322133779526
• CID: 232251
• PubChem ID: 285387
• Update Time: 2025-04-19

Benzenemethanol, a-(trifluoromethyl)-,1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(trifluoromethyl)-,1-(4-methylbenzenesulfonate)
• (2,2,2-trifluoro-1-phenylethyl) 4-methylbenzenesulfonate
• 1-Phenyl-2,2,2-trifluoraethan-1-tosylat
• 1-phenyl-2,2,2-trifluoroethyl tosylate
• 2,2,2-Trifluoaethyl-1-phenylaethyl-p-toluolsulfonat
• 2,2,2-trifluoro-1-phenylethyl 4-methylbenzenesulfonate
• 2,2,2-Trifluoro-1-phenylethyl p-toluenesulfonate
• 2,2,2-trifluoro-1-phenylethyl tosylate
• toluene-4-sulfonic acid 2,2,2-trifluoro-1-phenyl-ethyl ester
• NSC-142253
• NSC142253
• SCHEMBL8583895
• 13652-13-6
• DTXSID60301303
• 2,2,2-Trifluoro-1-phenylethyl 4-methylbenzenesulfonate #

• Inchi： 1S/C15H13F3O3S/c1-11-7-9-13(10-8-11)22(19,20)21-14(15(16,17)18)12-5-3-2-4-6-12/h2-10,14H,1H3
• InChI Key： ZQSPVDCJGDZANF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(F)(F)F)C1C=CC=CC=1

Computed Properties

• Exact Mass: 330.05400
• Monoisotopic Mass: 330.05375
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 4.2

Experimental Properties

• Density: 1.33
• Boiling Point: 411.8°Cat760mmHg
• Flash Point: 202.9°C
• Refractive Index: 1.526
• PSA: 51.75000
• LogP: 5.08470